The Discovery and Synthesis of RNA Splicing Modulator 1: A Technical Guide to Risdiplam and Branaplam
The Discovery and Synthesis of RNA Splicing Modulator 1: A Technical Guide to Risdiplam and Branaplam
For Researchers, Scientists, and Drug Development Professionals
Introduction
The modulation of RNA splicing represents a promising therapeutic strategy for a variety of genetic disorders. This technical guide provides an in-depth overview of the discovery, synthesis, and mechanism of action of a pivotal class of molecules known as RNA splicing modulators, with a specific focus on Risdiplam (Evrysdi®) and Branaplam. These small molecules have been developed to correct the splicing of the Survival Motor Neuron 2 (SMN2) pre-messenger RNA (pre-mRNA), offering a novel therapeutic approach for Spinal Muscular Atrophy (SMA). This document details the key experiments, quantitative data, and underlying signaling pathways related to these groundbreaking compounds.
Discovery and Development
The discovery of small molecule RNA splicing modulators for SMA was driven by the understanding that all patients retain at least one copy of the SMN2 gene. While nearly identical to the SMN1 gene, a single nucleotide polymorphism in exon 7 of SMN2 leads to its exclusion from the final mRNA transcript in the majority of cases. This results in a truncated, non-functional SMN protein. The therapeutic strategy, therefore, focused on identifying compounds that could correct this splicing defect and increase the production of full-length, functional SMN protein from the SMN2 gene.
Initial efforts involved high-throughput screening of large compound libraries using cell-based reporter assays designed to detect the inclusion of SMN2 exon 7.[1][2] This led to the identification of initial hit compounds, which were then subjected to extensive medicinal chemistry optimization to improve potency, selectivity, and pharmacokinetic properties. This optimization process ultimately yielded promising drug candidates, including Risdiplam and Branaplam.
Mechanism of Action: Modulating the Spliceosome
Risdiplam and Branaplam exert their therapeutic effect by directly interacting with the spliceosome, the cellular machinery responsible for RNA splicing. Their primary mechanism involves stabilizing the interaction between the U1 small nuclear ribonucleoprotein (snRNP) and the 5' splice site of SMN2 exon 7.[3][4][5] This stabilization promotes the recognition and inclusion of exon 7 during the splicing process.
Studies have suggested that these modulators bind to a pocket formed at the interface of the U1 snRNA and the SMN2 pre-mRNA.[6][7][8] This binding is thought to induce a conformational change that favors the productive assembly of the spliceosome and prevents the exclusion of exon 7. The specificity of these molecules for the SMN2 pre-mRNA is a critical aspect of their therapeutic profile, minimizing off-target effects.[9][10]
Signaling Pathway Diagram: RNA Splicing Modulation
Caption: Mechanism of RNA splicing modulators.
Synthesis of RNA Splicing Modulators
The chemical synthesis of Risdiplam and Branaplam involves multi-step processes, which have been optimized for efficiency and scalability.
Risdiplam Synthesis
The synthesis of Risdiplam has been well-documented and typically involves the coupling of three key heterocyclic fragments. Several synthetic routes have been reported, with a focus on palladium-catalyzed cross-coupling reactions. More recent developments have explored palladium-free approaches to improve the overall process. The general retrosynthetic analysis involves the disconnection of the molecule into a pyridopyrimidinone core, an imidazopyridazine moiety, and a spirocyclic amine.
Experimental Workflow: Risdiplam Synthesis
Caption: General synthetic workflow for Risdiplam.
Branaplam Synthesis
The synthesis of Branaplam also involves the construction of a substituted pyridazine (B1198779) core. The process typically utilizes a Suzuki coupling reaction to connect the various aromatic fragments. The synthesis of the key intermediates is crucial for the overall efficiency of the process.[3]
Quantitative Data from Clinical Trials
Clinical trials have been instrumental in evaluating the efficacy and safety of Risdiplam and Branaplam. The FIREFISH and SUNFISH studies for Risdiplam have provided robust data on its clinical benefits in SMA patients.
Risdiplam Clinical Trial Data
Table 1: Key Efficacy Endpoints from the FIREFISH Study (Type 1 SMA) [11][12][13]
| Endpoint | Timepoint | Result |
| Infants Sitting Without Support for ≥5 seconds | 12 Months | 41.2% of infants in the therapeutic dose group |
| CHOP-INTEND Score ≥40 | 12 Months | 58.8% of infants in the therapeutic dose group |
| Event-Free Survival | 12 Months | 85.7% overall |
| Alive at 5 Years | 60 Months | 91% |
| Able to Swallow at 5 Years | 60 Months | 96% |
| Feeding without a feeding tube at 5 years | 60 Months | 80% |
Table 2: Key Efficacy Endpoints from the SUNFISH Study (Type 2 or 3 SMA) [11][14]
| Endpoint | Timepoint | Result |
| Change from Baseline in MFM32 Scale | 12 Months | 58% of patients showed an improvement of at least 3 points |
| Sustained Median Increase in SMN Protein | 12 Months | >2-fold increase from baseline |
Experimental Protocols
SMN2 Splicing Reporter Assay
This assay is used to screen for and characterize compounds that modulate SMN2 exon 7 splicing.[1][2][15][16][17]
Protocol:
-
Construct Design: A reporter minigene is constructed containing SMN2 exons 6, 7, and 8, along with flanking intronic sequences. This minigene is fused to a reporter gene, such as luciferase or green fluorescent protein (GFP).
-
Cell Culture and Transfection: A suitable cell line (e.g., HEK293) is cultured and transfected with the reporter construct.
-
Compound Treatment: The transfected cells are treated with various concentrations of the test compound.
-
RNA Isolation and RT-PCR: After a defined incubation period, total RNA is isolated from the cells. Reverse transcription-polymerase chain reaction (RT-PCR) is performed using primers specific to the reporter construct to amplify the spliced mRNA products.
-
Analysis: The PCR products are analyzed by gel electrophoresis to separate the transcripts that include or exclude exon 7. The relative abundance of each isoform is quantified to determine the effect of the compound on splicing.
SMN Protein Quantification (ELISA)
An enzyme-linked immunosorbent assay (ELISA) is a quantitative method to measure the levels of SMN protein in cell lysates or tissue homogenates.[18][19][20][21][22]
Protocol:
-
Sample Preparation: Cells or tissues are lysed to extract total protein. The protein concentration of the lysate is determined.
-
Coating: A 96-well plate is coated with a capture antibody specific for the SMN protein.
-
Blocking: The plate is blocked to prevent non-specific binding.
-
Sample Incubation: The prepared samples and standards are added to the wells and incubated.
-
Detection Antibody: A detection antibody, also specific for SMN protein but at a different epitope, is added. This antibody is typically biotinylated.
-
Enzyme Conjugate: A streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated detection antibody.
-
Substrate Addition: A colorimetric substrate for HRP is added, leading to a color change proportional to the amount of SMN protein present.
-
Measurement: The absorbance is read using a plate reader, and the concentration of SMN protein in the samples is determined by comparison to the standard curve.
Conclusion
The discovery and development of RNA splicing modulators like Risdiplam and Branaplam represent a significant advancement in the treatment of Spinal Muscular Atrophy and a landmark achievement in the field of RNA-targeted therapeutics. This technical guide has provided a comprehensive overview of the core scientific principles, experimental methodologies, and clinical data that have underpinned the success of these molecules. The continued exploration of this class of compounds holds immense promise for the development of novel therapies for a wide range of genetic diseases.
References
- 1. Identification of Novel Compounds That Increase SMN Protein Levels Using an Improved SMN2 Reporter Cell Assay - PMC [pmc.ncbi.nlm.nih.gov]
- 2. centerforpediatricresearch.org [centerforpediatricresearch.org]
- 3. pubs.acs.org [pubs.acs.org]
- 4. Discovery of Small Molecule Splicing Modulators of Survival Motor Neuron-2 (SMN2) for the Treatment of Spinal Muscular Atrophy (SMA) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Diverse targets of SMN2-directed splicing-modulating small molecule therapeutics for spinal muscular atrophy - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. biorxiv.org [biorxiv.org]
- 10. researchgate.net [researchgate.net]
- 11. Data from Pivotal FIREFISH and SUNFISH Studies Demonstrate Clinical Benefit of Risdiplam in Type 1, 2, & 3 Spinal Muscular Atrophy Patients | PTC Therapeutics, Inc. [ir.ptcbio.com]
- 12. curesma.org [curesma.org]
- 13. neurologylive.com [neurologylive.com]
- 14. researchgate.net [researchgate.net]
- 15. An in vivo reporter system for measuring increased inclusion of exon 7 in SMN2 mRNA: potential therapy of SMA - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
- 17. Deep screening of proximal and distal splicing-regulatory elements in a native sequence context - PMC [pmc.ncbi.nlm.nih.gov]
- 18. treat-nmd.org [treat-nmd.org]
- 19. SMN ELISA kit (ab136947) | Abcam [abcam.com]
- 20. mybiosource.com [mybiosource.com]
- 21. content.abcam.com [content.abcam.com]
- 22. smafoundation.org [smafoundation.org]
